Cas no 824959-07-1 (L-Glutamic acid, L-lysyl-L-valyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-)

• Product name: L-Glutamic acid, L-lysyl-L-valyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-
• CAS No: 824959-07-1
• MF: C₄₅H₅₈N₈O₉
• MW: 854.99023103714
• CID: 689841
• PubChem ID: 71418326

L-Glutamic acid, L-lysyl-L-valyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-lysyl-L-valyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]pentanedioic aci
• L-Lysyl-L-valyl-L-tryptophyl-L-phenylalanyl-L-phenylalanyl-L-glutamic acid
• 824959-07-1
• DTXSID30837644

• Inchi： InChI=1S/C45H58N8O9/c1-27(2)39(53-40(56)32(47)18-11-12-22-46)44(60)52-37(25-30-26-48-33-19-10-9-17-31(30)33)43(59)51-36(24-29-15-7-4-8-16-29)42(58)50-35(23-28-13-5-3-6-14-28)41(57)49-34(45(61)62)20-21-38(54)55/h3-10,13-17,19,26-27,32,34-37,39,48H,11-12,18,20-25,46-47H2,1-2H3,(H,49,57)(H,50,58)(H,51,59)(H,52,60)(H,53,56)(H,54,55)(H,61,62)/t32-,34-,35-,36-,37-,39-/m0/s1
• InChI Key： DFGVFQCSYFOGHX-ULKWFOHQSA-N
• SMILES： CC(C)C(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CC3=CC=CC=C3)C(=O)NC(CC4=CC=CC=C4)C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCCCN)N

Computed Properties

• Exact Mass: 854.43267546g/mol
• Monoisotopic Mass: 854.43267546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 62
• Rotatable Bond Count: 25
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 288Ų
• XLogP3: -2.8